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Compound of Interest

Compound Name: Magtrieve(TM)

Cat. No.: B076450 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, operational procedures, and disposal plans for

the handling of Magtrieve™ (Chromium (IV) oxide, CAS No. 12018-01-8). Adherence to these

guidelines is essential for ensuring laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)
All personnel handling Magtrieve™ must use the following personal protective equipment.[1]

This is a mandatory requirement to prevent exposure and ensure personal safety.

PPE Category Specification Rationale

Eye Protection
ANSI Z87.1 compliant safety

glasses or goggles.

Protects against eye irritation

from airborne particles.[1]

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact and

potential irritation.[2]

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

Prevents inhalation of fine

powder, which can cause

respiratory irritation.[1]

Body Protection Standard laboratory coat.

Protects against incidental

contact and contamination of

personal clothing.
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Operational Plan: Safe Handling and Storage
Follow these procedural steps to ensure the safe handling of Magtrieve™ in a laboratory

setting.

2.1. Handling:

Ventilation: Always handle Magtrieve™ in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation exposure.[2]

Avoid Dust Formation: Take care to avoid generating dust when transferring or weighing the

powder.[1][2] If appropriate, moisten the powder first to prevent dusting.[2]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.[1] Do not eat, drink, or smoke in areas where Magtrieve™ is handled.

2.2. Storage:

Container: Keep the Magtrieve™ container tightly closed when not in use.[3]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

2.3. Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention if irritation persists.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Disposal Plan
Magtrieve™ waste may be classified as hazardous.[2][3] The following disposal plan must be

strictly followed.

3.1. Waste Characterization:

Waste containing chromium, such as used Magtrieve™, may be subject to regulation as a

D007 hazardous waste under the Resource Conservation and Recovery Act (RCRA).[2][3]

3.2. Collection and Storage of Waste:

Containers: Collect all Magtrieve™ waste, including contaminated consumables (e.g.,

gloves, weighing paper), in a designated, sealed, and clearly labeled hazardous waste

container.

Segregation: Do not mix Magtrieve™ waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

3.3. Final Disposal:

Professional Disposal: All Magtrieve™ waste must be disposed of through a licensed

professional waste disposal service.[4]

Regulatory Compliance: It is the responsibility of the waste generator to ensure that disposal

complies with all local, state, and federal regulations.[4] Contact your institution's EHS office

for specific guidance and to arrange for waste pickup.

Spill Response Workflow
The following diagram outlines the procedural flow for responding to a Magtrieve™ spill.

Caption: Workflow for a Magtrieve™ spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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